Tert-butyl 1,8-diazaspiro[5.5]undecane-1-carboxylate

Specification

• CAS No.: 960294-18-2
• Molecular Formula: C14H26N2O2
• Molecular Weight: 254.37 g/mol
• IUPAC Name: tert-butyl 1,8-diazaspiro[5.5]undecane-1-carboxylate
• Standard InChI: InChI=1S/C14H26N2O2/c1-13(2,3)18-12(17)16-10-5-4-7-14(16)8-6-9-15-11-14/h15H,4-11H2,1-3H3
• Standard InChI Key: VPLODDZAJNYXTC-UHFFFAOYSA-N
• SMILES: CC(C)(C)OC(=O)N1CCCCC12CCCNC2
• Canonical SMILES: CC(C)(C)OC(=O)N1CCCCC12CCCNC2

Introduction

Tert-butyl 1,8-diazaspiro[5.5]undecane-1-carboxylate is a chemical compound with a molecular formula of C14H26N2O2 and a molecular weight of 254.374 g/mol. It is commonly used in organic synthesis, particularly in the development of pharmaceuticals and protein degrader building blocks. This compound is also known by its CAS number, 960294-18-2.

Chemical Identifiers

• CAS Number: 960294-18-2

• PubChem CID: 24740465

• InChI Key: VPLODDZAJNYXTC-UHFFFAOYSA-N

Synthesis and Applications

Tert-butyl 1,8-diazaspiro[5.5]undecane-1-carboxylate is synthesized through organic chemical methods, often involving the protection of the carboxylic acid group with a tert-butyl ester. This protection is crucial for further chemical transformations and is commonly used in the synthesis of complex molecules.

Applications in Pharmaceutical Research

This compound serves as a building block in the synthesis of more complex molecules, particularly in the development of protein degraders. Protein degraders are therapeutic agents designed to target and degrade specific proteins within cells, offering a new approach to treating diseases.

Availability and Suppliers

Tert-butyl 1,8-diazaspiro[5.5]undecane-1-carboxylate is available from various chemical suppliers, including Aladdin Scientific and Matrix Scientific. It is typically sold in small quantities, such as 1 gram or 100 mg, and is intended for professional research and industrial use only.

Safety and Handling

• Hazard Classification: This compound is classified as an irritant and requires proper handling to avoid skin and eye irritation.

• Storage and Disposal: It should be stored in a well-ventilated area and disposed of according to local regulations for hazardous waste.